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Compound of Interest

Compound Name: NVP-DFV890

Cat. No.: B12371032 Get Quote

Technical Support Center: NVP-DFV890
(DFV890)
Welcome to the technical support center for NVP-DFV890 (also known as DFV890). This

resource is designed to assist researchers, scientists, and drug development professionals in

successfully utilizing DFV890 in their experiments, with a focus on preventing precipitation in

aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: What is NVP-DFV890 and what is its mechanism of action?

A1: NVP-DFV890, now more commonly referred to as DFV890, is a potent and selective oral

inhibitor of the NLRP3 inflammasome.[1][2] The NLRP3 inflammasome is a key component of

the innate immune system that, when activated, triggers the release of pro-inflammatory

cytokines IL-1β and IL-18.[1] DFV890 directly binds to the NLRP3 protein, preventing the

assembly of the inflammasome complex and subsequent inflammatory signaling.[3]

Q2: I'm observing precipitation when preparing my DFV890 solution. Why is this happening?

A2: The crystalline form of DFV890 has limited solubility in aqueous solutions at physiological

pH.[3] This is a known characteristic of the compound. Precipitation can occur when the

concentration of DFV890 exceeds its solubility limit in the chosen solvent or buffer system.
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Factors such as pH, temperature, and the presence of co-solvents can significantly impact its

solubility.

Q3: What is the recommended solvent for preparing a stock solution of DFV890?

A3: For in vitro experiments, it is highly recommended to prepare a stock solution in 100%

Dimethyl Sulfoxide (DMSO).[4] DFV890 exhibits high solubility in DMSO, up to 100 mg/mL.[4]

When preparing the stock solution, using a fresh, anhydrous grade of DMSO is advisable, as

hygroscopic DMSO can negatively impact solubility.[4] Gentle warming and sonication can aid

in complete dissolution.[4]

Q4: How should I store my DFV890 stock solution?

A4: Store the DMSO stock solution at -20°C for short-term storage (up to 1 month) or at -80°C

for long-term storage (up to 6 months).[4] It is recommended to aliquot the stock solution into

smaller, single-use volumes to avoid repeated freeze-thaw cycles, which can degrade the

compound.[4]

Q5: Can I prepare a working solution of DFV890 directly in my aqueous cell culture medium or

buffer (e.g., PBS)?

A5: Directly diluting a concentrated DMSO stock of DFV890 into an aqueous medium can lead

to precipitation. This is due to the poor aqueous solubility of the compound. It is crucial to use a

multi-step dilution process and consider the final concentration of DMSO in your experiment.

For most cell-based assays, the final DMSO concentration should be kept low (typically below

0.5%) to avoid solvent-induced cytotoxicity.

Troubleshooting Guide: Preventing DFV890
Precipitation
This guide provides a systematic approach to troubleshooting and preventing precipitation of

DFV890 in your experimental solutions.

Issue: Precipitation observed upon dilution of DMSO stock into aqueous buffer or media.
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Potential Cause Troubleshooting Steps & Recommendations

Low Aqueous Solubility

The inherent chemical properties of crystalline

DFV890 lead to limited solubility in aqueous

environments.[3]

Solution 1: Use a validated co-solvent system.

For in vivo studies, specific formulations have

been developed to maintain DFV890 in solution

(see Experimental Protocols section).[4] For in

vitro work, a serial dilution approach is

recommended.

Solution 2: Lower the final concentration. If

precipitation occurs at your target concentration,

try working with a lower concentration of

DFV890.

Incorrect Dilution Method

Rapidly adding a large volume of aqueous

solution to a small volume of concentrated

DMSO stock can cause the compound to crash

out of solution.

Solution: Employ a stepwise dilution. First, dilute

the DMSO stock to an intermediate

concentration in your aqueous buffer or media.

Then, perform a final dilution to your target

experimental concentration. Always add the

DMSO stock to the aqueous solution while

vortexing to ensure rapid mixing.

pH of the Aqueous Solution

The solubility of small molecules can be pH-

dependent. While specific data for DFV890 is

not readily available, significant shifts in pH

could alter its solubility.

Recommendation: Maintain a consistent and

physiologically relevant pH (e.g., 7.2-7.4) in your

final working solution.
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Temperature Effects

Solubility can be temperature-dependent.

Preparing solutions at a different temperature

than the experimental conditions might lead to

precipitation.

Recommendation: Prepare your working

solutions at the same temperature as your

experiment (e.g., 37°C for cell culture). If

precipitation occurs upon cooling to room

temperature or 4°C, consider preparing fresh

solutions immediately before use.

Data Presentation
Table 1: Solubility and Potency of DFV890

Parameter Value Solvent/System Reference

Solubility
100 mg/mL (237.78

mM)
DMSO [4]

Solubility
≥ 5 mg/mL (11.89

mM)

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

[4]

Solubility
≥ 5 mg/mL (11.89

mM)

10% DMSO, 90%

Corn Oil
[4]

IC₅₀ (in vitro) 1.0–2.9 nM

Human myeloid cells

(LPS-induced IL-1β

release)

[3]

IC₅₀ (ex vivo) 0.33 µM

Human whole blood

(LPS-induced IL-1β

release)

[3]

IC₉₀ (ex vivo) 2.14 µM

Human whole blood

(LPS-induced IL-1β

release)

[3]
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Experimental Protocols
Protocol 1: Preparation of DFV890 Stock Solution for In Vitro Use

Materials:

DFV890 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Procedure:

1. Allow the DFV890 powder to equilibrate to room temperature before opening the vial.

2. Weigh the desired amount of DFV890 and transfer it to a sterile tube.

3. Add the appropriate volume of anhydrous DMSO to achieve the desired stock

concentration (e.g., 10 mM or 50 mg/mL).

4. Vortex the solution thoroughly. If necessary, use an ultrasonic bath or gentle warming (not

exceeding 37°C) to ensure complete dissolution.

5. Visually inspect the solution to confirm that no particulates are present.

6. Aliquot the stock solution into single-use volumes.

7. Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of DFV890 Working Solution for Cell-Based Assays (Example)

This protocol provides a general guideline. The final concentration of DFV890 and DMSO

should be optimized for your specific cell type and experimental conditions.

Objective: To prepare a 1 µM final concentration of DFV890 in a cell culture well with a final

DMSO concentration of 0.1%.

Procedure:
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1. Thaw a single-use aliquot of your 10 mM DFV890 DMSO stock solution.

2. Prepare an intermediate dilution by adding 1 µL of the 10 mM stock solution to 99 µL of

pre-warmed cell culture medium. This results in a 100 µM intermediate solution in 1%

DMSO. Vortex gently to mix.

3. Add 10 µL of the 100 µM intermediate solution to 990 µL of your cell suspension in the

culture well. This will give a final DFV890 concentration of 1 µM and a final DMSO

concentration of 0.1%.

4. Ensure you have a vehicle control in your experiment containing the same final

concentration of DMSO (0.1% in this example).

Protocol 3: In Vivo Formulation of DFV890

For animal studies, the following formulations have been reported to achieve a clear solution of

at least 5 mg/mL.[4]

Formulation A (Aqueous-based):

Prepare a 50 mg/mL stock solution of DFV890 in DMSO.

In a sterile tube, add the following solvents sequentially, ensuring the solution is mixed

thoroughly after each addition:

400 µL PEG300

100 µL of 50 mg/mL DFV890 in DMSO

50 µL Tween-80

450 µL Saline

This will result in a final solution containing 10% DMSO, 40% PEG300, 5% Tween-80, and

45% Saline, with a DFV890 concentration of 5 mg/mL.[4]

Formulation B (Oil-based):
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Prepare a 50 mg/mL stock solution of DFV890 in DMSO.

In a sterile tube, add 900 µL of Corn Oil.

Add 100 µL of the 50 mg/mL DFV890 in DMSO stock solution to the corn oil.

Mix thoroughly to achieve a uniform solution. This will result in a final solution of 10%

DMSO in 90% Corn Oil with a DFV890 concentration of 5 mg/mL.[4]

Note: For in vivo experiments, it is recommended to prepare fresh working solutions on the day

of use.[4]

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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